SN-38 Tri-O-acetyl-beta-D-glucuronic acid methyl ester
SN-38 Tri-O-acetyl-beta-D-glucuronic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
121098-77-9
VCID:
VC0189851
InChI:
InChI=1S/C35H36N2O14/c1-7-19-20-11-18(50-33-30(49-17(5)40)28(48-16(4)39)27(47-15(3)38)29(51-33)32(42)45-6)9-10-24(20)36-26-21(19)13-37-25(26)12-23-22(31(37)41)14-46-34(43)35(23,44)8-2/h9-12,27-30,33,44H,7-8,13-14H2,1-6H3/t27-,28-,29-,30+,33+,35-/m0/s1
SMILES:
CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC6C(C(C(C(O6)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C35H36N2O14
Molecular Weight:
708.673
SN-38 Tri-O-acetyl-beta-D-glucuronic acid methyl ester
CAS No.: 121098-77-9
Cat. No.: VC0189851
Molecular Formula: C35H36N2O14
Molecular Weight: 708.673
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121098-77-9 |
|---|---|
| Molecular Formula | C35H36N2O14 |
| Molecular Weight | 708.673 |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[[(19S)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C35H36N2O14/c1-7-19-20-11-18(50-33-30(49-17(5)40)28(48-16(4)39)27(47-15(3)38)29(51-33)32(42)45-6)9-10-24(20)36-26-21(19)13-37-25(26)12-23-22(31(37)41)14-46-34(43)35(23,44)8-2/h9-12,27-30,33,44H,7-8,13-14H2,1-6H3/t27-,28-,29-,30+,33+,35-/m0/s1 |
| Standard InChI Key | ZWCGJLONGJMIPG-YKIVVOOKSA-N |
| SMILES | CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC6C(C(C(C(O6)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C |
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